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Orientanol A: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Orientanol A is a naturally occurring pterocarpan, a type of isoflavonoid, first isolated from the

wood of Erythrina orientalis (now more commonly known as Erythrina variegata)[1]. As a

member of the flavonoid family, a class of compounds known for a wide array of biological

activities, Orientanol A is of significant interest to the scientific community. This technical guide

provides a detailed overview of the known physical and chemical properties of Orientanol A,

its natural sources, and a summary of its biological activities. Detailed experimental protocols

for its isolation and characterization, as described in the primary literature, are also presented.

The information is structured to be a valuable resource for researchers in natural product

chemistry, pharmacology, and drug development.

Physical and Chemical Properties
Orientanol A is a complex heterocyclic compound. Its core structure is a pterocarpan skeleton,

characterized by a tetracyclic ring system. Key physical and chemical properties are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₂₁H₂₄O₇ [Phytochemistry, 1997]

Molecular Weight 388.41 g/mol [Phytochemistry, 1997]

Appearance Colorless Needles [Phytochemistry, 1997]

Melting Point 228-230 °C [Phytochemistry, 1997]

Optical Rotation [α]D²⁵ -263° (c 0.1, MeOH) [Phytochemistry, 1997]

CAS Number 190381-82-9 [1]

Chemical Class Isoflavonoid (Pterocarpan) [1]

Solubility

Soluble in methanol,

chloroform, dichloromethane,

ethyl acetate, DMSO, and

acetone.

[1]

Spectroscopic Data
The structure of Orientanol A was elucidated using a combination of spectroscopic

techniques, including Mass Spectrometry, ¹H-NMR, and ¹³C-NMR.

Mass Spectrometry
High-resolution mass spectrometry is crucial for determining the elemental composition of a

molecule.
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Ion m/z (Observed) Formula

[M]⁺ 388.1521 C₂₁H₂₄O₇

Fragment 370 C₂₁H₂₂O₆

Fragment 355 C₂₀H₁₉O₆

Fragment 313 C₁₈H₁₇O₅

Fragment 177 C₁₀H₁₁O₃

Fragment 164 C₉H₈O₃

Fragment 149 C₈H₅O₃

Data sourced from the original structure elucidation paper (Phytochemistry, 1997).

NMR Spectroscopy
¹H and ¹³C NMR data provide detailed information about the carbon-hydrogen framework of

Orientanol A. The following data were recorded in acetone-d₆.

¹H-NMR Spectroscopic Data (Acetone-d₆)
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Proton
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H-1 6.42 d 2.5

H-2 6.61 dd 8.5, 2.5

H-4 6.40 d 2.5

H-6ax 4.25 dd 11.0, 5.0

H-6eq 3.65 t 11.0

H-6a 3.58 m

H-7 7.15 d 8.5

H-10 6.40 d 2.5

H-11a 5.48 d 6.5

3-OMe 3.77 s

H-2' 3.15 d 5.0

H-1' 1.15 s

H-4' 1.20 s

H-5' 1.25 s

Data sourced from Phytochemistry, 1997 and a 2024 study on E. fusca phytochemicals.[2]

¹³C-NMR Spectroscopic Data (Acetone-d₆)
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Carbon Chemical Shift (δ) ppm

C-1 103.8

C-1a 159.2

C-2 113.1

C-3 160.9

C-4 96.6

C-4a 157.0

C-6 67.2

C-6a 40.5

C-7 124.9

C-7a 118.0

C-8 131.2

C-9 106.5

C-10 109.8

C-10a 156.5

C-11a 79.8

3-OMe 55.6

C-1' 78.6

C-2' 72.9

C-3' 27.1

C-4' 26.1

C-5' 25.0

Data sourced from Phytochemistry, 1997 and confirmed in a 2018 review on NMR data

integrity.[3]
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Natural Sources and Isolation
Orientanol A is a natural product found in several species of the genus Erythrina.

Known Plant Sources:

Erythrina orientalis (syn. Erythrina variegata) (Wood)[1]

Erythrina fusca (Flower)[2]

Erythrina sigmoidea (Stem Bark)

Experimental Protocol: Isolation of Orientanol A
The following protocol is based on the first reported isolation of Orientanol A from the wood of

Erythrina orientalis.

Workflow for the Isolation of Orientanol A
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Extraction

Solvent Partitioning

Chromatography

Dried wood chips of E. orientalis (2.0 kg)

Extract with MeOH at room temp. (3 weeks)

Concentrate under reduced pressure

MeOH extract (85 g)

Suspend in H₂O

Partition with CHCl₃

CHCl₃-soluble fraction (35 g)

Silica gel column chromatography

Elute with CHCl₃-MeOH (97:3)

Fractions containing Orientanol A

Preparative TLC (CHCl₃-MeOH, 95:5)

Orientanol A (25 mg)

Click to download full resolution via product page

Caption: Isolation workflow for Orientanol A.
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Methodology:

Extraction: Dried and chipped wood of Erythrina orientalis (2.0 kg) was extracted with

methanol at room temperature for three weeks. The solvent was then evaporated under

reduced pressure to yield a crude methanol extract (85 g).

Solvent Partitioning: The methanol extract was suspended in water and partitioned with

chloroform (CHCl₃). The chloroform-soluble fraction (35 g) was collected for further

purification.

Column Chromatography: The CHCl₃ fraction was subjected to column chromatography on

silica gel. Elution with a solvent system of CHCl₃-MeOH (97:3) yielded fractions containing

Orientanol A.

Purification: The collected fractions were further purified by preparative thin-layer

chromatography (TLC) using a CHCl₃-MeOH (95:5) solvent system to afford pure Orientanol
A (25 mg).

Biological Activity
The biological activities of Orientanol A have not been extensively studied. However, related

compounds from the Erythrina genus have demonstrated notable bioactivities.

Antibacterial Activity: In a study evaluating compounds from Erythrina fusca, Orientanol A was

found to be inactive against both Staphylococcus aureus and methicillin-resistant S. aureus

(MRSA) at concentrations exceeding 200 mg/L[1]. It is important to note that other

pterocarpans isolated from Erythrina species, such as Orientanol B, have shown significant

anti-MRSA activity[4].

Cytotoxic and Anti-inflammatory Activities: Currently, there is no specific data available in the

scientific literature regarding the cytotoxic or anti-inflammatory properties of Orientanol A.

However, flavonoids as a class are well-known for their potential in these areas, suggesting

that Orientanol A could be a candidate for future investigation.

Signaling Pathways
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To date, no specific signaling pathways have been elucidated for Orientanol A. As a member

of the flavonoid class, it may potentially interact with various cellular signaling cascades that

are known to be modulated by other flavonoids. These often include pathways related to

inflammation and cell survival, such as the NF-κB and MAPK pathways. The diagram below

illustrates a generalized signaling pathway often associated with the anti-inflammatory effects

of flavonoids.

Generalized Anti-Inflammatory Signaling Pathway for Flavonoids
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Caption: Generalized flavonoid anti-inflammatory pathway.
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Disclaimer: This diagram represents a general mechanism by which many flavonoids exert

anti-inflammatory effects. The specific interaction of Orientanol A with these or any other

signaling pathways has not been experimentally confirmed.

Conclusion
Orientanol A is a well-characterized pterocarpan from the Erythrina genus with defined

physical, chemical, and spectroscopic properties. While its own biological activity profile is

currently limited, the known activities of structurally related compounds suggest that further

investigation into its pharmacological potential is warranted. This guide serves as a

foundational resource for researchers interested in exploring the properties and potential

applications of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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